81-33-4

3,4,9,10-Perylenetetracarboxylic Diimide

In Stock

• CAS RN:
• 81-33-4

• Formula:
• C24H10N2O4

• InChI:
• InChI=1S/C24H10N2O4/c27-21-13-5-1-9-10-2-6-15-20-16(24(30)26-23(15)29)8-4-12(18(10)20)11-3-7-14(22(28)25-21)19(13)17(9)11/h1-8H,(H,25,27,28)(H,26,29,30)

• InChIKey:
• KJOLVZJFMDVPGB-UHFFFAOYSA-N

• Perylenediimide is the 3,4,9,10-tetracarboxylic diimide derivative of perylene. It has a role as a fluorochrome. It is an organic heteropolycyclic compound and a dicarboximide.

2,8,9-Trioxa-1-phosphadamantane

• CAS RN:
• 281-33-4

• Formula:
• C6H9O3P

• InChI:
• InChI=1S/C6H9O3P/c1-4-2-6-3-5(1)8-10(7-4)9-6/h4-6H,1-3H2

• InChIKey:
• ITRBZCAAXSQYAV-UHFFFAOYSA-N

• 2,8,9-Trioxa-1-phosphadamantane is a useful research compound. Its molecular formula is C6H9O3P and its molecular weight is 160.11 g/mol. The purity is usually 95%.

2-Propynal, 3-(2-thienyl)-

Usually In Stock

• CAS RN:
• 13781-33-4

• Formula:
• C7H4OS

• InChI:
• InChI=1S/C7H4OS/c8-5-1-3-7-4-2-6-9-7/h2,4-6H

• InChIKey:
• UAYNIWKGZIESFI-UHFFFAOYSA-N

• 2-Propynal, 3-(2-thienyl)- is a useful research compound. Its molecular formula is C7H4OS and its molecular weight is 136.17 g/mol. The purity is usually 95%.

Acetamide, N-(2-acetylphenyl)-N-methyl-

Usually In Stock

• CAS RN:
• 39581-33-4

• Formula:
• C11H13NO2

• InChI:
• InChI=1S/C11H13NO2/c1-8(13)10-6-4-5-7-11(10)12(3)9(2)14/h4-7H,1-3H3

• InChIKey:
• CNSBUNYGZWBWBP-UHFFFAOYSA-N

• Acetamide, N-(2-acetylphenyl)-N-methyl- is a useful research compound. Its molecular formula is C11H13NO2 and its molecular weight is 191.23 g/mol. The purity is usually 95%.

Ethyl 2-(1-methyl-2,6-dioxocyclohexyl)acetate

Usually In Stock

• CAS RN:
• 55981-33-4

• Formula:
• C11H16O4

• InChI:
• InChI=1S/C11H16O4/c1-3-15-10(14)7-11(2)8(12)5-4-6-9(11)13/h3-7H2,1-2H3

• InChIKey:
• BYVPJZYBKNEWNN-UHFFFAOYSA-N

• Ethyl 2-(1-methyl-2,6-dioxocyclohexyl)acetate is a useful research compound. Its molecular formula is C11H16O4 and its molecular weight is 212.24 g/mol. The purity is usually 95%.

Sulphuric acid, gallium salt

Usually In Stock

• CAS RN:
• 34781-33-4

• Formula:
• GaO4S+

• InChI:
• InChI=1S/Ga.H2O4S/c;1-5(2,3)4/h;(H2,1,2,3,4)/q+3;/p-2

• InChIKey:
• LNNSBNVRBJKZAG-UHFFFAOYSA-L

• Sulphuric acid, gallium salt is a useful research compound. Its molecular formula is GaO4S+ and its molecular weight is 165.79 g/mol. The purity is usually 95%.

Selenium74

In Stock

• CAS RN:
• 13981-33-4

• Formula:
• P2Sr3

• Selenium74 is a useful research compound. Its molecular formula is P2Sr3. The purity is usually 95%.

3-Sulfo-taurocholicAcidDisodiumSalt

In Stock

• CAS RN:
• 71781-33-4

• Formula:
• C₂₆H₄₃NNa₂O₁₀S₂

• InChI:
• InChI=1S/C26H45NO10S2.2Na/c1-15(4-7-23(30)27-10-11-38(31,32)33)18-5-6-19-24-20(14-22(29)26(18,19)3)25(2)9-8-17(37-39(34,35)36)12-16(25)13-21(24)28;;/h15-22,24,28-29H,4-14H2,1-3H3,(H,27,30)(H,31,32,33)(H,34,35,36);;/q;2*+1/p-2/t15-,16+,17-,18-,19+,20+,21-,22+,24+,25+,26-;;/m1../s1

• Taurocholic acid 3-sulfate (TCA3S) is a metabolite of the conjugated bile acid taurocholic acid. Plasma levels of TCA3S are elevated in wild-type and Sortilin 1 (Sort1) knockout mice at 6 hours following bile duct ligation (BDL) and are further elevated in Sort1 knockout mice at 24 hours post-BDL.
  
  

N-{4-[1-(4-methoxybenzenesulfonyl)-5-phenyl-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide

In Stock

• CAS RN:
• 851781-33-4

• Formula:
• C23H23N3O5S2

• InChI:
• InChI=1S/C23H23N3O5S2/c1-31-20-12-14-21(15-13-20)33(29,30)26-23(18-6-4-3-5-7-18)16-22(24-26)17-8-10-19(11-9-17)25-32(2,27)28/h3-15,23,25H,16H2,1-2H3

• InChIKey:
• ZSWSYWLCKVZGIY-UHFFFAOYSA-N

• N-{4-[1-(4-methoxybenzenesulfonyl)-5-phenyl-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide is a useful research compound. Its molecular formula is C23H23N3O5S2 and its molecular weight is 485.57. The purity is usually 95%.

N-(3,4-dimethoxyphenyl)-2-[1-(3-methoxyphenyl)tetrazol-5-yl]sulfanylacetamide

In Stock

• CAS RN:
• 893781-33-4

• Formula:
• C18H19N5O4S

• InChI:
• InChI=1S/C18H19N5O4S/c1-25-14-6-4-5-13(10-14)23-18(20-21-22-23)28-11-17(24)19-12-7-8-15(26-2)16(9-12)27-3/h4-10H,11H2,1-3H3,(H,19,24)

• InChIKey:
• RASBGQJSVKUSSN-UHFFFAOYSA-N

• N-(3,4-dimethoxyphenyl)-2-[1-(3-methoxyphenyl)tetrazol-5-yl]sulfanylacetamide is a useful research compound. Its molecular formula is C18H19N5O4S and its molecular weight is 401.44. The purity is usually 95%.

3',4'-Dimethyl-3-(4-thiomethylphenyl)propiophenone

In Stock

• CAS RN:
• 898781-33-4

• Formula:
• C18H20OS

• InChI:
• InChI=1S/C18H20OS/c1-13-4-8-16(12-14(13)2)18(19)11-7-15-5-9-17(20-3)10-6-15/h4-6,8-10,12H,7,11H2,1-3H3

• InChIKey:
• NNUXCQQINHGJPJ-UHFFFAOYSA-N

• 3',4'-Dimethyl-3-(4-thiomethylphenyl)propiophenone is a useful research compound. Its molecular formula is C18H20OS and its molecular weight is 284.4 g/mol. The purity is usually 95%.

5,6,7,8-Tetrahydroimidazo[1,2-a]pyrazine-2-carboxylic acid

In Stock

• CAS RN:
• 885281-33-4

• Formula:
• C7H9N3O2

• InChI:
• InChI=1S/C7H9N3O2/c11-7(12)5-4-10-2-1-8-3-6(10)9-5/h4,8H,1-3H2,(H,11,12)

• InChIKey:
• MMOJRJGERMVGKS-UHFFFAOYSA-N

• 5,6,7,8-Tetrahydroimidazo[1,2-a]pyrazine-2-carboxylic acid is a useful research compound. Its molecular formula is C7H9N3O2 and its molecular weight is 167.17 g/mol. The purity is usually 95%.

4-Nitrophenyl 2-fluoropropionate

In Stock

• CAS RN:
• 178181-33-4

• Formula:
• C9H8FNO4

• InChI:
• InChI=1S/C9H8FNO4/c1-6(10)9(12)15-8-4-2-7(3-5-8)11(13)14/h2-6H,1H3

• InChIKey:
• PWHWEEINSXYFAE-UHFFFAOYSA-N

• 4-Nitrophenyl 2-fluoropropionate, also known as 4-Nitrophenyl 2-fluoropropionate, is a useful research compound. Its molecular formula is C9H8FNO4 and its molecular weight is 213.16 g/mol. The purity is usually 95%.

(1-Benzyl-4-fluoropiperidin-4-yl)methanamine

In Stock

• CAS RN:
• 1263181-33-4

• Formula:
• C13H19FN2

• InChI:
• InChI=1S/C13H19FN2/c14-13(11-15)6-8-16(9-7-13)10-12-4-2-1-3-5-12/h1-5H,6-11,15H2

• InChIKey:
• DBCVBCGESWSOHV-UHFFFAOYSA-N

• (1-Benzyl-4-fluoropiperidin-4-yl)methanamine is a useful research compound. Its molecular formula is C13H19FN2 and its molecular weight is 222.3 g/mol. The purity is usually 95%.

1-tert-Butyl 2-ethyl 3-iodo-1H-indole-1,2-dicarboxylate

In Stock

• CAS RN:
• 1438281-33-4

• Formula:
• C16H18INO4

• InChI:
• InChI=1S/C16H18INO4/c1-5-21-14(19)13-12(17)10-8-6-7-9-11(10)18(13)15(20)22-16(2,3)4/h6-9H,5H2,1-4H3

• InChIKey:
• OUSDAQJPQLXVJP-UHFFFAOYSA-N

• 1-tert-Butyl 2-ethyl 3-iodo-1H-indole-1,2-dicarboxylate is a useful research compound. Its molecular formula is C16H18INO4 and its molecular weight is 415.22 g/mol. The purity is usually 95%.

N-[2-(2-Fluorophenyl)-2-methoxypropyl]-1-[4-(trifluoromethyl)phenyl]methanesulfonamide

In Stock

• CAS RN:
• 1797881-33-4

• Formula:
• C18H19F4NO3S

• InChI:
• InChI=1S/C18H19F4NO3S/c1-17(26-2,15-5-3-4-6-16(15)19)12-23-27(24,25)11-13-7-9-14(10-8-13)18(20,21)22/h3-10,23H,11-12H2,1-2H3

• InChIKey:
• CQFWAHCQCLCTLA-UHFFFAOYSA-N

• N-[2-(2-Fluorophenyl)-2-methoxypropyl]-1-[4-(trifluoromethyl)phenyl]methanesulfonamide is a useful research compound. Its molecular formula is C18H19F4NO3S and its molecular weight is 405.41. The purity is usually 95%.

N-(3,4-Dihydro-1H-isothiochromen-1-ylmethyl)prop-2-enamide

Usually In Stock

• CAS RN:
• 2175581-33-4

• Formula:
• C13H15NOS

• InChI:
• InChI=1S/C13H15NOS/c1-2-13(15)14-9-12-11-6-4-3-5-10(11)7-8-16-12/h2-6,12H,1,7-9H2,(H,14,15)

• InChIKey:
• VAQNFHRIXCOTCH-UHFFFAOYSA-N

• N-(3,4-Dihydro-1H-isothiochromen-1-ylmethyl)prop-2-enamide is a useful research compound. Its molecular formula is C13H15NOS and its molecular weight is 233.33. The purity is usually 95%.

2-Chloro-7-methylimidazo[1,5-b]pyridazine

In Stock

• CAS RN:
• 1352881-33-4

• Formula:
• C7H6ClN3

• InChI:
• InChI=1S/C7H6ClN3/c1-5-9-4-6-2-3-7(8)10-11(5)6/h2-4H,1H3

• InChIKey:
• JNADBLXMSKZXHQ-UHFFFAOYSA-N

• 2-Chloro-7-methylimidazo[1,5-b]pyridazine is a useful research compound. Its molecular formula is C7H6ClN3 and its molecular weight is 167.59 g/mol. The purity is usually 95%.